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Compound of Interest

Compound Name: Sodium arsenate heptahydrate

Cat. No.: B159668 Get Quote

Technical Guide: Thermal Decomposition of
Sodium Arsenate Heptahydrate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium arsenate heptahydrate (Na₂HAsO₄·7H₂O). The document details the compound's

thermal properties, a standardized experimental protocol for determining its decomposition

temperature, and a logical workflow for this experimental process.

Thermal Properties of Sodium Arsenate
Heptahydrate
Sodium arsenate heptahydrate is a hydrated inorganic salt that exhibits distinct thermal

behavior upon heating. It is known to effloresce in warm air, indicating the lability of its water of

crystallization.[1][2] The initial decomposition involves the loss of these water molecules,

followed by further decomposition at higher temperatures. When heated to decomposition, it

emits toxic fumes of arsenic oxides.[1][3]

Data Summary

The following table summarizes the key thermal decomposition data for sodium arsenate
heptahydrate as found in the cited literature.
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Property Temperature Range Notes Source

Melting Point 57 °C (135 °F)

The compound melts,

often in its own water

of hydration.

[1][3]

Anhydrous Transition 100 °C (212 °F)

Begins to lose water

of hydration to

become anhydrous.

[1][4]

Decomposition
150 - 180 °C (302 -

356 °F)

The temperature

range over which the

compound fully

decomposes.

[1][4][5]

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric Analysis (TGA) is a standard technique for determining the decomposition

temperature of hydrated salts. The methodology involves monitoring the mass of a sample as it

is heated at a controlled rate. The loss of mass corresponds to the evolution of volatiles, such

as water of hydration.

Objective: To determine the temperature ranges over which sodium arsenate heptahydrate
loses its water of crystallization and subsequently decomposes.

Apparatus and Materials:

Thermogravimetric Analyzer (TGA)

High-precision microbalance

Sample pans (e.g., aluminum or platinum)

Sodium Arsenate Heptahydrate (Na₂HAsO₄·7H₂O) sample

Inert purge gas (e.g., Nitrogen or Argon)
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Crucible and cover for sample handling[6]

Procedure:

Instrument Calibration: Calibrate the TGA for mass and temperature according to the

manufacturer's specifications. Temperature calibration is often performed using certified

reference materials with known melting points.[7]

Sample Preparation:

Weigh a clean, empty sample pan to the highest precision.[6]

Place a small, representative amount of the sodium arsenate heptahydrate sample

(typically 5-10 mg) into the pan.

Record the initial mass of the sample precisely.

Instrument Setup:

Place the sample pan into the TGA furnace.

Start the inert purge gas flow (e.g., 20-50 mL/min) to provide a stable, non-reactive

atmosphere.

Seal the furnace.

Thermal Program:

Equilibrate the sample at a starting temperature, typically ambient (e.g., 25-30 °C).

Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) from the

starting temperature to a final temperature well above the expected decomposition point

(e.g., 300 °C).[8]

Data Collection:

Initiate the heating program. The instrument will continuously record the sample's mass as

a function of temperature and time.
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Data Analysis:

Plot the mass (or percentage mass loss) versus temperature. This plot is the TGA

thermogram.

The decomposition temperature is identified by the onset temperature of the significant

mass loss steps on the thermogram. The loss of the seven water molecules may occur in

one or multiple steps.

The derivative of the TGA curve (DTG curve) can be plotted to more accurately determine

the temperatures of the fastest mass loss, which correspond to the peaks on the DTG

curve.

Safety Precautions:

Due to the high toxicity of arsenic compounds, all handling of sodium arsenate
heptahydrate must be performed in a well-ventilated fume hood.

Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat, is

mandatory.

When heated, the compound emits toxic arsenic fumes; therefore, the exhaust from the TGA

must be properly vented.[1][3]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

decomposition temperature of sodium arsenate heptahydrate using Thermogravimetric

Analysis (TGA).
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3. Data Analysis
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Caption: Workflow for TGA analysis of sodium arsenate heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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